Cas no 1279209-02-7 (Ethyl 4-amino-8-cyanoquinoline-3-carboxylate)

• Product Name: Ethyl 4-amino-8-cyanoquinoline-3-carboxylate
• CAS No: 1279209-02-7
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 4692730
• Update Time: 2023-08-15

Ethyl 4-amino-8-cyanoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-8-cyanoquinoline-3-carboxylate
• 4-Amino-8-cyano-quinoline-3-carboxylic acid ethyl ester
• STL433366
• Ethyl 4-amino-8-cyanoquinoline-3-carboxylate

• Inchi： 1S/C13H11N3O2/c1-2-18-13(17)10-7-16-12-8(6-14)4-3-5-9(12)11(10)15/h3-5,7H,2H2,1H3,(H2,15,16)
• InChI Key： QGBFHTFGHPLYKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C(C#N)=CC=CC2=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines